Cas no 2167082-35-9 (N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine)

• Product Name: N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine
• CAS No: 2167082-35-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6276268
• PubChem ID: 165864248
• Update Time: 2025-06-13

N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine
• EN300-1273734
• 2167082-35-9

• Inchi： 1S/C13H20N2O/c1-10(9-16-3)14-12-4-5-13-11(8-12)6-7-15(13)2/h4-5,8,10,14H,6-7,9H2,1-3H3
• InChI Key： HDYFEEMAIBZOKI-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Additional information on N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine

Comprehensive Overview of N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine (CAS No. 2167082-35-9)

The compound N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine (CAS No. 2167082-35-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the indole core and methoxypropan-2-yl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets, which could lead to advancements in drug discovery and development.

In recent years, the demand for novel indole derivatives has surged, driven by their versatility in medicinal chemistry. The N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine structure is no exception, as it combines the pharmacophoric indole moiety with a methoxyalkyl side chain, enhancing its solubility and bioavailability. These properties are critical for designing central nervous system (CNS) therapeutics, a hot topic in current research. Users frequently search for terms like "indole-based drugs" and "CNS-targeted molecules," reflecting the growing interest in this area.

The synthesis of CAS No. 2167082-35-9 involves multi-step organic reactions, often starting from commercially available 5-aminoindole precursors. Key steps include N-alkylation and etherification, which are well-documented in peer-reviewed literature. Researchers exploring "synthetic routes for indole amines" or "optimization of N-alkylation reactions" will find this compound particularly relevant. Its structural analogs have shown promise in preclinical studies, further fueling interest in its potential applications.

From a mechanistic perspective, N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine is hypothesized to modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This aligns with the broader trend of targeting neurological disorders, such as depression and Parkinson's disease, which are frequently searched topics in both academic and public domains. The compound's lipophilic nature and hydrogen-bonding capacity make it a compelling subject for structure-activity relationship (SAR) studies.

In addition to its pharmaceutical potential, CAS No. 2167082-35-9 is also studied for its chemical stability and reaction kinetics. These properties are crucial for industrial-scale production and formulation development. Queries like "indole amine stability under acidic conditions" or "kinetic studies of N-alkylated indoles" highlight the practical challenges addressed by researchers working with this compound. Its derivatization potential further expands its utility in creating libraries of bioactive molecules.

As the scientific community continues to explore N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine, its role in high-throughput screening and fragment-based drug design is becoming increasingly evident. The compound's molecular weight and polar surface area fall within desirable ranges for blood-brain barrier penetration, a key consideration for neurotherapeutic agents. This aligns with the surge in searches for "BBB-permeable compounds" and "neuroprotective drug candidates."

In conclusion, N-(1-methoxypropan-2-yl)-1-methyl-2,3-dihydro-1H-indol-5-amine (CAS No. 2167082-35-9) represents a fascinating intersection of organic chemistry and pharmacology. Its structural features, synthetic accessibility, and potential biological activities make it a valuable subject for ongoing research. Whether you're investigating "indole derivatives for drug discovery" or "advanced amine functionalization techniques," this compound offers a wealth of opportunities for innovation and discovery.